AC 187

• Molecular Formula: C127H205N37O40
• Molecular Weight: 2890.2 g/mol
• InChI: InChI=1S/C127H205N37O40/c1-59(2)44-81(156-122(200)99(63(9)10)142-68(15)171)105(183)139-54-96(178)143-74(22-16-18-40-128)106(184)151-84(47-62(7)8)114(192)159-90(57-166)119(197)148-77(34-37-92(130)174)108(186)146-79(36-39-98(180)181)109(187)153-83(46-61(5)6)113(191)154-85(50-71-53-137-58-141-71)115(193)145-75(23-17-19-41-129)107(185)152-82(45-60(3)4)112(190)147-78(35-38-93(131)175)111(189)162-103(67(14)170)125(203)158-88(49-70-28-32-73(173)33-29-70)126(204)164-43-21-25-91(164)120(198)149-76(24-20-42-138-127(135)136)110(188)161-102(66(13)169)124(202)157-87(52-95(133)177)117(195)160-100(64(11)167)121(199)140-55-97(179)144-89(56-165)118(196)155-86(51-94(132)176)116(194)163-101(65(12)168)123(201)150-80(104(134)182)48-69-26-30-72(172)31-27-69/h26-33,53,58-67,74-91,99-103,165-170,172-173H,16-25,34-52,54-57,128-129H2,1-15H3,(H2,130,174)(H2,131,175)(H2,132,176)(H2,133,177)(H2,134,182)(H,137,141)(H,139,183)(H,140,199)(H,142,171)(H,143,178)(H,144,179)(H,145,193)(H,146,186)(H,147,190)(H,148,197)(H,149,198)(H,150,201)(H,151,184)(H,152,185)(H,153,187)(H,154,191)(H,155,196)(H,156,200)(H,157,202)(H,158,203)(H,159,192)(H,160,195)(H,161,188)(H,162,189)(H,163,194)(H,180,181)(H4,135,136,138)/t64-,65-,66-,67-,74+,75+,76+,77+,78+,79+,80+,81+,82+,83+,84+,85+,86+,87+,88+,89+,90+,91+,99+,100+,101+,102+,103+/m1/s1
• InChIKey: ZLFXHYNEZYAYPG-AABHONRUSA-N

AC 187: Potent and Selective Amylin Receptor Antagonist for Metabolic and Neuroscience Research

AC 187 (acetyl-[Asn30,Tyr32] salmon calcitonin fragment 8–32; CAS 151804-77-2) is a synthetic 25-amino-acid peptide that functions as a potent, competitive amylin receptor antagonist with an IC50 of 0.48 nM and a Ki of 0.275 nM [1]. It is derived from the C-terminal fragment of salmon calcitonin and carries two critical substitutions—Asn30 and Tyr32—that confer receptor discrimination properties absent in the unmodified parent fragment sCT(8–32) [2]. AC 187 exhibits 38-fold selectivity for amylin receptors over calcitonin receptors and 400-fold selectivity over CGRP receptors, and is orally active in rodent models [1]. Its demonstrated ability to block both the metabolic actions of endogenous amylin and the neurotoxic effects of amyloid-β protein has established it as a widely employed pharmacological tool in diabetes, obesity, and Alzheimer's disease research [3].

1

Amylin receptor pharmacology and target engagement studies

2

Amylin vs calcitonin receptor discrimination assays

3

Metabolic pathway research (glucose homeostasis, food intake)

4

Amyloid-β neurotoxicity model-response studies

• [1] Gedulin B, Jodka C, Green D, Lawler R, Young A. Role of endogenous amylin in glucagon secretion and gastric emptying in rats demonstrated with the selective antagonist, AC187. Regul Pept. 2006;137(3):121-127. doi:10.1016/j.regpep.2006.03.006 View Source
• [2] Hay DL, Christopoulos G, Christopoulos A, Poyner DR, Sexton PM. Pharmacological discrimination of calcitonin receptor: receptor activity-modifying protein complexes. Mol Pharmacol. 2005;67(5):1655-1665. doi:10.1124/mol.104.008615 View Source
• [3] Jhamandas JH, MacTavish D. Antagonist of the amylin receptor blocks β-amyloid toxicity in rat cholinergic basal forebrain neurons. J Neurosci. 2004;24(24):5579-5584. doi:10.1523/JNEUROSCI.1051-04.2004 View Source

Why AC 187 Cannot Be Substituted by Generic Salmon Calcitonin Fragments or CGRP Antagonists

Structurally similar amylin receptor antagonists such as sCT(8–32), CGRP(8–37), and amylin(8–37) exhibit markedly different pharmacological profiles owing to differences in receptor subtype discrimination, binding affinity, and functional selectivity. The unmodified salmon calcitonin fragment sCT(8–32) lacks the Asn30 and Tyr32 substitutions that distinguish AC 187 and consequently displays no selectivity between calcitonin (CT) and amylin (AMY) receptors, with a uniform pKB of approximately 8 across all three receptor phenotypes [1]. In contrast, AC 187 is approximately 10-fold selective for AMY1(a) over CT(a) receptors when the endogenous agonist rat amylin is used [1]. CGRP(8–37) is a weak antagonist of AMY receptors (pKB < 7) and is 14-fold more potent at CGRP receptors than AC 187, making it unsuitable for experiments requiring selective amylin receptor blockade without CGRP receptor engagement [2]. The rank order of potency for amylin binding displacement—AC 187 > sCT(8–32) > CGRP(8–37)—further underscores that these compounds are not pharmacologically interchangeable for either in vitro binding studies or in vivo metabolic assessments [3].

AC 187

Amylin-receptor selective, CGRP-sparing

vs

sCT(8–32)

No AMY/CT receptor discrimination; may shift pathway interpretation

AC 187

Metabolic pathway antagonism preferred

vs

CGRP(8–37)

Preferentially targets vascular CGRP pathway; functional profile may not transfer

AC 187

Highest amylin binding affinity in class

vs

Amylin(8–37)

Lower potency; receptor discrimination context may differ

• [1] Hay DL, Christopoulos G, Christopoulos A, Poyner DR, Sexton PM. Pharmacological discrimination of calcitonin receptor: receptor activity-modifying protein complexes. Mol Pharmacol. 2005;67(5):1655-1665. doi:10.1124/mol.104.008615 View Source
• [2] Howitt SG, Poyner DR. The selectivity and structural determinants of peptide antagonists at the CGRP receptor of rat, L6 myocytes. Br J Pharmacol. 1997;121(5):1000-1004. doi:10.1038/sj.bjp.0701212 View Source
• [3] Beaumont K, Pittner RA, Moore CX, Wolfe-Lopez D, Prickett KS, Young AA, Rink TJ. Differential antagonism of amylin's metabolic and vascular actions with amylin receptor antagonists. Can J Physiol Pharmacol. 1995;73(7):1025-1029. doi:10.1139/y95-144 View Source

AC 187 Quantitative Differentiation Evidence: Head-to-Head Comparisons Against Closest Analogs

AMY vs CT Receptor Discrimination: AC 187 is ~10-Fold Selective for AMY1(a) Over CT(a) Receptors; sCT(8–32) Shows No Selectivity

In COS-7 cells expressing cloned human CT(a), AMY1(a), or AMY3(a) receptors, AC 187 demonstrated clear pharmacological discrimination between receptor phenotypes, whereas the unsubstituted parent fragment sCT(8–32) did not. AC 187 was approximately 10-fold more potent as an antagonist at AMY1(a) receptors compared with CT(a) receptors when rat amylin was used as the agonist [1]. In contrast, sCT(8–32) exhibited a uniform pKB of approximately 8 across all three receptor types—CT(a), AMY1(a), and AMY3(a)—with no significant selectivity for any receptor phenotype [1]. CGRP(8–37) was a weak antagonist at AMY receptors (pKB < 7) and showed no antagonism of CT(a) receptor responses at concentrations up to 10 µM [1].

AMY vs CT Discrimination

Head-to-head

AC 187: ~10-fold selective for AMY1(a) over CT(a)

sCT(8–32): No discrimination (uniform pKB ~8); CGRP(8–37): pKB < 7 at AMY receptors

Supports receptor-subtype discrimination studies

Model: COS-7 cells, cAMP assay

Evidence Dimension	Receptor subtype selectivity: potency of antagonism at AMY1(a) vs CT(a) receptors (agonist: rat amylin)
Target Compound Data	AC 187: approximately 10-fold selective for AMY1(a) over CT(a) receptors (pKB values: AMY1(a) higher than CT(a))
Comparator Or Baseline	sCT(8–32): uniform pKB ~8 across CT(a), AMY1(a), and AMY3(a) receptors (no selectivity); CGRP(8–37): pKB < 7 at AMY receptors, no antagonism at CT(a)
Quantified Difference	AC 187 exhibits ~10-fold discrimination between AMY1(a) and CT(a) receptors; sCT(8–32) exhibits no discrimination (fold-selectivity ~1); CGRP(8–37) is substantially weaker at AMY receptors
Conditions	COS-7 cells transiently transfected with human CT(a) receptor alone or co-expressed with RAMP1 (AMY1(a)) or RAMP3 (AMY3(a)); cAMP accumulation assay

Why This Matters

For experiments requiring selective interrogation of amylin receptor subtypes without confounding CT receptor blockade, AC 187 provides the necessary discrimination that sCT(8–32) and CGRP(8–37) lack, reducing the risk of misattributing pharmacological effects to the wrong receptor population.

• [1] Hay DL, Christopoulos G, Christopoulos A, Poyner DR, Sexton PM. Pharmacological discrimination of calcitonin receptor: receptor activity-modifying protein complexes. Mol Pharmacol. 2005;67(5):1655-1665. doi:10.1124/mol.104.008615 View Source

Amylin Binding Affinity Rank Order: AC 187 Outperforms sCT(8–32) and CGRP(8–37) at Native Amylin Receptors in Rat Nucleus Accumbens

In competitive radioligand binding studies using [125I]rat amylin on rat nucleus accumbens membranes (Kd of amylin = 27 pM), the rank order of potency for inhibiting amylin binding was AC 187 > sCT(8–32) > CGRP(8–37) [1]. AC 187 binds to human amylin receptor subtypes AMY1A and AMY3A with pKB values of 8.02 and 7.68, respectively, and its affinity for native rat amylin receptors is reflected in an IC50 of 0.48 nM and a Ki of 0.275 nM [2][3]. This rank order was reversed when assessed at CGRP receptors on SK-N-MC neuroblastoma cells: CGRP(8–37) > AC 187 > sCT(8–32) [1], confirming that AC 187's binding profile is genuinely amylin-receptor-preferring.

Binding Affinity Rank

Head-to-head

AC 187 > sCT(8–32) > CGRP(8–37)

IC50: 0.48 nM; Ki: 0.275 nM (rat nucleus accumbens)

Highest affinity for native amylin receptors

Rank inverted at CGRP receptors

Evidence Dimension	Potency to inhibit [125I]amylin binding to rat nucleus accumbens membranes
Target Compound Data	AC 187: IC50 = 0.48 nM; Ki = 0.275 nM; highest rank in potency order
Comparator Or Baseline	sCT(8–32): intermediate potency; CGRP(8–37): lowest potency. Rank order: AC 187 > sCT(8–32) > CGRP(8–37)
Quantified Difference	AC 187 is the most potent of the three peptides tested; at CGRP receptors (SK-N-MC cells), the rank is inverted: CGRP(8–37) > AC 187 > sCT(8–32)
Conditions	[125I]rat amylin (20 pM) competition binding to rat nucleus accumbens membranes

Why This Matters

When designing binding or autoradiography studies to label amylin receptors in native tissue, AC 187 offers the highest affinity among commonly used peptide antagonists, maximizing specific signal and minimizing non-specific binding compared to sCT(8–32) or CGRP(8–37).

• [1] Beaumont K, Pittner RA, Moore CX, Wolfe-Lopez D, Prickett KS, Young AA, Rink TJ. Differential antagonism of amylin's metabolic and vascular actions with amylin receptor antagonists. Can J Physiol Pharmacol. 1995;73(7):1025-1029. doi:10.1139/y95-144 View Source
• [2] Elsevier Inc. AC187 – In: Reference Module in Biomedical Sciences. 2016. doi:10.1016/B978-0-12-801238-3.92835-6 (pKB values for AMY1A and AMY3A) View Source
• [3] Gedulin B, Jodka C, Green D, Lawler R, Young A. Role of endogenous amylin in glucagon secretion and gastric emptying in rats demonstrated with the selective antagonist, AC187. Regul Pept. 2006;137(3):121-127. doi:10.1016/j.regpep.2006.03.006 View Source

Functional Metabolic Antagonism in Skeletal Muscle: AC 187 is the Most Potent Antagonist of Amylin-Stimulated Glycogen Metabolism and Hyperlactemia

In functional assays of amylin's metabolic actions, AC 187 was the most potent antagonist of amylin's effects on isolated rat soleus muscle glycogen metabolism among the three tested peptides, and it was more effective than either sCT(8–32) or CGRP(8–37) at reducing amylin-stimulated hyperlactemia in vivo in rats [1]. In separate experiments, AC 187 dose-dependently attenuated amylin's suppression of food intake by approximately 50% when co-infused intravenously at doses of 60–2,000 pmol/kg/min, and when administered alone stimulated food intake by 76–171% over baseline [2]. This functional superiority over sCT(8–32) and CGRP(8–37) in metabolic endpoints is consistent with AC 187's higher affinity at amylin receptors and its receptor discrimination properties.

Metabolic Antagonism

Head-to-head

AC 187 most potent at glycogen metabolism, hyperlactemia

CGRP(8–37) most potent at vascular effects; inverse pathway rank

Functional pathway-response selectivity context

Models: soleus muscle, in vivo rat infusion

Evidence Dimension	Antagonism of amylin-induced metabolic effects: (a) soleus muscle glycogen metabolism in vitro, (b) hyperlactemia in vivo, (c) food intake suppression in vivo
Target Compound Data	AC 187: most potent antagonist of amylin effects on glycogen metabolism; more effective than sCT(8–32) or CGRP(8–37) at reducing hyperlactemia; attenuated amylin-induced hypophagia by ~50%; stimulated food intake by 76–171% when given alone
Comparator Or Baseline	sCT(8–32): less potent than AC 187 in all metabolic endpoints; CGRP(8–37): least potent for metabolic antagonism (but most potent at blocking amylin-induced hypotension, a CGRP-receptor-mediated effect)
Quantified Difference	AC 187 > sCT(8–32) > CGRP(8–37) for metabolic antagonism; the inverse rank order (CGRP(8–37) > AC 187 > sCT(8–32)) applies for vascular/hypotensive effects, demonstrating functional pathway selectivity
Conditions	Isolated rat soleus muscle strips (glycogen metabolism); anesthetized rats (hyperlactemia); freely feeding rats with IV infusion (food intake)

Why This Matters

For in vivo metabolic studies aimed at dissecting amylin's role in glucose homeostasis or energy balance, AC 187 provides the most robust functional blockade of the metabolic amylin receptor pathway, whereas CGRP(8–37) preferentially targets the vascular CGRP-mediated pathway and sCT(8–32) offers intermediate efficacy without receptor discrimination.

• [1] Beaumont K, Pittner RA, Moore CX, Wolfe-Lopez D, Prickett KS, Young AA, Rink TJ. Differential antagonism of amylin's metabolic and vascular actions with amylin receptor antagonists. Can J Physiol Pharmacol. 1995;73(7):1025-1029. doi:10.1139/y95-144 View Source
• [2] Reidelberger RD, Haver AC, Arnelo U, Smith DD, Schaffert CS, Permert J. Amylin receptor blockade stimulates food intake in rats. Am J Physiol Regul Integr Comp Physiol. 2004;287(3):R568-R574. doi:10.1152/ajpregu.00213.2004 View Source

CGRP Receptor Sparing: AC 187 is 14-Fold Less Potent than CGRP(8–37) at Native CGRP Receptors in Rat L6 Myocytes

At native CGRP receptors expressed on rat L6 myocytes, AC 187 displayed a pIC50 of 6.8 ± 0.10, making it 14-fold less potent as an antagonist than CGRP(8–37) (pIC50 = 7.95 ± 0.14) [1]. This finding, combined with binding selectivity data showing that AC 187 displaces amylin with 400-fold greater potency than it displaces CGRP from its receptors [2], establishes that AC 187 has a substantially larger selectivity window for amylin over CGRP receptors than does CGRP(8–37). Amylin(8–37) was equipotent to AC 187 at CGRP receptors (pIC50 = 6.6 ± 0.16), while CGRP(19–37) was 3-fold less potent (pIC50 = 6.1 ± 0.24) [1]. This profile makes AC 187 a preferred tool for experiments where CGRP receptor-mediated confounds (e.g., vasodilation, nociception) must be minimized.

CGRP Receptor Sparing

Head-to-head

14-fold less potent than CGRP(8–37)

AC 187 pIC50 6.8; CGRP(8–37) pIC50 7.95 (L6 myocytes)

Supports cleaner amylin-specific interrogation

400-fold binding selectivity window

Evidence Dimension	Antagonist potency at native CGRP receptors (rat L6 myocytes)
Target Compound Data	AC 187: pIC50 = 6.8 ± 0.10 (IC50 ≈ 158 nM at CGRP receptors)
Comparator Or Baseline	CGRP(8–37): pIC50 = 7.95 ± 0.14 (IC50 ≈ 11 nM at CGRP receptors); Amylin(8–37): pIC50 = 6.6 ± 0.16; CGRP(19–37): pIC50 = 6.1 ± 0.24
Quantified Difference	AC 187 is 14-fold less potent than CGRP(8–37) at CGRP receptors; AC 187 has 400-fold selectivity for amylin over CGRP receptors in binding assays
Conditions	Rat L6 myocyte CGRP receptor assay; antagonism of CGRP-mediated responses

Why This Matters

In experimental designs where CGRP receptor activation could confound interpretation (e.g., vascular tone studies, migraine models, or nociception assays), AC 187's low potency at CGRP receptors provides a cleaner pharmacological window for attributing effects specifically to amylin receptor blockade.

• [1] Howitt SG, Poyner DR. The selectivity and structural determinants of peptide antagonists at the CGRP receptor of rat, L6 myocytes. Br J Pharmacol. 1997;121(5):1000-1004. doi:10.1038/sj.bjp.0701212 View Source
• [2] Gedulin B, Jodka C, Green D, Lawler R, Young A. Role of endogenous amylin in glucagon secretion and gastric emptying in rats demonstrated with the selective antagonist, AC187. Regul Pept. 2006;137(3):121-127. doi:10.1016/j.regpep.2006.03.006 View Source

Neuroprotection Against Amyloid-β Toxicity: AC 187 Blocks Aβ-Induced Caspase Activation in Cholinergic Basal Forebrain Neurons

In primary cultures of rat cholinergic basal forebrain neurons, pretreatment with AC 187 (10 µM for 24 hours) before exposure to Aβ1–42 (20 µM) resulted in significantly improved neuronal survival as measured by MTT and live-dead cell assays. AC 187 effectively blocked the cleavage (activation) of initiator caspase 3 and effector caspases 8, 9, and 12 induced by Aβ1–42, as demonstrated by Western blot analysis [1]. The anti-neurotoxic effects were sustained for up to 120 hours and were specific for Aβ-mediated toxicity; staurosporine- and zinc chloride-induced apoptosis were unaffected by AC 187 pretreatment [1]. Another amylin receptor antagonist, AC253, also showed significant neuroprotection (data not shown in the study), confirming that this is an amylin-receptor-mediated effect [1]. No direct quantitative comparison with sCT(8–32) or CGRP(8–37) in the same neuroprotection paradigm has been reported.

Neuroprotection vs Aβ

Data to verify

Blocked Aβ1–42-induced caspase 3,8,9,12 cleavage

10 µM AC 187, 24h pretreatment; MTT assay

Neuroprotection assay-response context

No published comparator data; target-specific toxicity

Evidence Dimension	Neuroprotection against Aβ1–42-induced toxicity in rat cholinergic basal forebrain neurons
Target Compound Data	AC 187 (10 µM, 24 h pre-treatment): significant improvement in neuronal survival (MTT assay); blocked caspase 3, 8, 9, and 12 activation by Aβ1–42 (20 µM); neuroprotection sustained for 120 h
Comparator Or Baseline	AC253: also significantly improved neuronal survival (qualitative, data not shown). No published direct quantitative comparison with sCT(8–32) or CGRP(8–37) in this neuroprotection model
Quantified Difference	Not available for direct comparator; AC 187 provides neuroprotection that is specific to Aβ-mediated toxicity and not general anti-apoptotic protection
Conditions	Primary rat basal forebrain cholinergic neuron cultures; Aβ1–42 and Aβ25–35 at 20 µM; 24 h AC 187 pretreatment; MTT, live-dead, Hoechst, and PS-1 staining; Western blot for caspase cleavage

Why This Matters

For laboratories investigating the amylin receptor as a therapeutic target in Alzheimer's disease, AC 187 is the best-characterized peptide antagonist for blocking Aβ-induced caspase-dependent apoptotic signaling in cholinergic neurons, with demonstrated specificity for Aβ-mediated toxicity pathways.

• [1] Jhamandas JH, MacTavish D. Antagonist of the amylin receptor blocks β-amyloid toxicity in rat cholinergic basal forebrain neurons. J Neurosci. 2004;24(24):5579-5584. doi:10.1523/JNEUROSCI.1051-04.2004 View Source

AC 187 Application Scenarios: Where Receptor Discrimination, Metabolic Selectivity, and Neuroprotection Drive Experimental Value

Pharmacological Discrimination of Amylin (AMY) vs Calcitonin (CT) Receptor Subtypes in Recombinant or Native Systems

When using transfected COS-7 cells or native tissue expressing mixed CT/AMY receptor populations, AC 187 enables researchers to distinguish AMY-mediated from CT-mediated cAMP responses. As demonstrated in the Hay et al. (2005) study, sCT(8–32) cannot differentiate between CT(a), AMY1(a), and AMY3(a) receptors (uniform pKB ~8), whereas AC 187 shows ~10-fold selectivity for AMY1(a) over CT(a) [1]. This property is essential for studies aimed at assigning physiological functions to specific amylin receptor subtypes in brain, pancreas, or other tissues where both CT and AMY receptors are co-expressed.

In Vivo Metabolic Studies Requiring Selective Amylin Receptor Blockade Without CGRP-Mediated Vascular Confounds

For in vivo experiments investigating amylin's role in glucagon secretion, gastric emptying, food intake, or skeletal muscle glycogen metabolism, AC 187 provides the most effective blockade of amylin's metabolic actions among available peptide antagonists while minimizing CGRP receptor engagement. Beaumont et al. (1995) established that AC 187 > sCT(8–32) > CGRP(8–37) for metabolic antagonism, whereas the rank is reversed for vascular effects [2]. The 400-fold selectivity for amylin over CGRP receptors, combined with demonstrated in vivo efficacy at 60–2,000 pmol/kg/min IV in rat models [3][4], makes AC 187 the antagonist of choice for metabolic phenotyping studies in rodents.

Alzheimer's Disease Research: Blocking Amyloid-β Neurotoxicity Through Amylin Receptor Antagonism

In primary neuronal culture models of Alzheimer's disease, AC 187 is the prototypical tool for demonstrating that Aβ-induced caspase activation and apoptotic cell death are mediated through the amylin receptor. Jhamandas and MacTavish (2004) showed that 10 µM AC 187 pretreatment for 24 hours blocks caspase 3, 8, 9, and 12 cleavage induced by Aβ1–42 (20 µM) and sustains neuroprotection for up to 120 hours in cholinergic basal forebrain neurons [5]. This application is particularly relevant for target validation studies exploring the amylin receptor as a novel therapeutic entry point for Alzheimer's disease.

Radioligand Binding and Autoradiography Studies to Map Amylin Receptor Distribution

Given its highest affinity rank among peptide antagonists (IC50 0.48 nM, Ki 0.275 nM) for native amylin binding sites in rat nucleus accumbens [3] and its well-characterized selectivity profile, AC 187 is suitable for use as a defining agent in [125I]amylin competition binding protocols. Its use enables researchers to confirm that radioligand binding is attributable specifically to amylin receptors rather than to CGRP or calcitonin binding sites, a distinction that cannot be made with the same confidence using sCT(8–32) or CGRP(8–37).

Application

Selection Property

Validation Focus

AMY vs CT receptor discrimination studies

Receptor-subtype selectivity context

Confirm AMY1(a) vs CT(a) pathway separation

In vivo metabolic pathway research

Metabolic vs vascular pathway selectivity

Verify CGRP-sparing metabolic endpoint response

Amyloid-β neurotoxicity model studies

Aβ-mediated caspase-pathway blockade

Assess caspase-cleavage endpoint interpretation

Radioligand binding and autoradiography

Highest amylin-receptor affinity in class

Confirm amylin-specific binding signal

• [1] Hay DL, Christopoulos G, Christopoulos A, Poyner DR, Sexton PM. Pharmacological discrimination of calcitonin receptor: receptor activity-modifying protein complexes. Mol Pharmacol. 2005;67(5):1655-1665. doi:10.1124/mol.104.008615 View Source
• [2] Beaumont K, Pittner RA, Moore CX, Wolfe-Lopez D, Prickett KS, Young AA, Rink TJ. Differential antagonism of amylin's metabolic and vascular actions with amylin receptor antagonists. Can J Physiol Pharmacol. 1995;73(7):1025-1029. doi:10.1139/y95-144 View Source
• [3] Gedulin B, Jodka C, Green D, Lawler R, Young A. Role of endogenous amylin in glucagon secretion and gastric emptying in rats demonstrated with the selective antagonist, AC187. Regul Pept. 2006;137(3):121-127. doi:10.1016/j.regpep.2006.03.006 View Source
• [4] Reidelberger RD, Haver AC, Arnelo U, Smith DD, Schaffert CS, Permert J. Amylin receptor blockade stimulates food intake in rats. Am J Physiol Regul Integr Comp Physiol. 2004;287(3):R568-R574. doi:10.1152/ajpregu.00213.2004 View Source
• [5] Jhamandas JH, MacTavish D. Antagonist of the amylin receptor blocks β-amyloid toxicity in rat cholinergic basal forebrain neurons. J Neurosci. 2004;24(24):5579-5584. doi:10.1523/JNEUROSCI.1051-04.2004 View Source